Cas no 2171772-00-0 (tert-butyl 4-amino(1,2-thiazol-3-yl)methyl-4-hydroxypiperidine-1-carboxylate)
tert-butyl 4-amino(1,2-thiazol-3-yl)methyl-4-hydroxypiperidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl 4-amino(1,2-thiazol-3-yl)methyl-4-hydroxypiperidine-1-carboxylate
- 2171772-00-0
- EN300-1639359
- tert-butyl 4-[amino(1,2-thiazol-3-yl)methyl]-4-hydroxypiperidine-1-carboxylate
-
- Inchi: 1S/C14H23N3O3S/c1-13(2,3)20-12(18)17-7-5-14(19,6-8-17)11(15)10-4-9-21-16-10/h4,9,11,19H,5-8,15H2,1-3H3
- InChI Key: YMTAJBCUVCIIJF-UHFFFAOYSA-N
- SMILES: S1C=CC(C(C2(CCN(C(=O)OC(C)(C)C)CC2)O)N)=N1
Computed Properties
- Exact Mass: 313.14601278g/mol
- Monoisotopic Mass: 313.14601278g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 378
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 117Ų
tert-butyl 4-amino(1,2-thiazol-3-yl)methyl-4-hydroxypiperidine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1639359-0.05g |
tert-butyl 4-[amino(1,2-thiazol-3-yl)methyl]-4-hydroxypiperidine-1-carboxylate |
2171772-00-0 | 0.05g |
$1068.0 | 2023-06-04 | ||
| Enamine | EN300-1639359-0.1g |
tert-butyl 4-[amino(1,2-thiazol-3-yl)methyl]-4-hydroxypiperidine-1-carboxylate |
2171772-00-0 | 0.1g |
$1119.0 | 2023-06-04 | ||
| Enamine | EN300-1639359-0.25g |
tert-butyl 4-[amino(1,2-thiazol-3-yl)methyl]-4-hydroxypiperidine-1-carboxylate |
2171772-00-0 | 0.25g |
$1170.0 | 2023-06-04 | ||
| Enamine | EN300-1639359-0.5g |
tert-butyl 4-[amino(1,2-thiazol-3-yl)methyl]-4-hydroxypiperidine-1-carboxylate |
2171772-00-0 | 0.5g |
$1221.0 | 2023-06-04 | ||
| Enamine | EN300-1639359-1.0g |
tert-butyl 4-[amino(1,2-thiazol-3-yl)methyl]-4-hydroxypiperidine-1-carboxylate |
2171772-00-0 | 1g |
$1272.0 | 2023-06-04 | ||
| Enamine | EN300-1639359-2.5g |
tert-butyl 4-[amino(1,2-thiazol-3-yl)methyl]-4-hydroxypiperidine-1-carboxylate |
2171772-00-0 | 2.5g |
$2492.0 | 2023-06-04 | ||
| Enamine | EN300-1639359-5.0g |
tert-butyl 4-[amino(1,2-thiazol-3-yl)methyl]-4-hydroxypiperidine-1-carboxylate |
2171772-00-0 | 5g |
$3687.0 | 2023-06-04 | ||
| Enamine | EN300-1639359-10.0g |
tert-butyl 4-[amino(1,2-thiazol-3-yl)methyl]-4-hydroxypiperidine-1-carboxylate |
2171772-00-0 | 10g |
$5467.0 | 2023-06-04 | ||
| Enamine | EN300-1639359-50mg |
tert-butyl 4-[amino(1,2-thiazol-3-yl)methyl]-4-hydroxypiperidine-1-carboxylate |
2171772-00-0 | 50mg |
$1068.0 | 2023-09-22 | ||
| Enamine | EN300-1639359-100mg |
tert-butyl 4-[amino(1,2-thiazol-3-yl)methyl]-4-hydroxypiperidine-1-carboxylate |
2171772-00-0 | 100mg |
$1119.0 | 2023-09-22 |
tert-butyl 4-amino(1,2-thiazol-3-yl)methyl-4-hydroxypiperidine-1-carboxylate Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
Additional information on tert-butyl 4-amino(1,2-thiazol-3-yl)methyl-4-hydroxypiperidine-1-carboxylate
tert-butyl 4-amino(1,2-thiazol-3-yl)methyl-4-hydroxypiperidine-1-carboxylate: A Comprehensive Overview
The compound tert-butyl 4-amino(1,2-thiazol-3-yl)methyl-4-hydroxypiperidine-1-carboxylate, identified by the CAS number 2171772-00-0, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of piperidine derivatives, which are widely studied for their role in drug design and development. The structure of this molecule incorporates a piperidine ring substituted with hydroxyl, amino, and thiazole groups, along with a tert-butyl ester moiety. These functional groups contribute to its unique chemical properties and reactivity.
Recent studies have highlighted the importance of piperidine derivatives in medicinal chemistry, particularly in the development of bioactive compounds. The presence of the thiazole ring in this compound adds further complexity and potential for biological activity. Thiazole derivatives are known for their antimicrobial, antifungal, and anticancer properties, making them valuable targets for drug discovery. The amino group attached to the piperidine ring enhances the compound's ability to form hydrogen bonds, which is crucial for its interaction with biological targets.
The synthesis of tert-butyl 4-amino(1,2-thiazol-3-yl)methyl-4-hydroxypiperidine-1-carboxylate involves a multi-step process that typically includes nucleophilic substitution, condensation reactions, and esterification. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. For instance, recent advancements in asymmetric catalysis have enabled the enantioselective synthesis of piperidine derivatives, which is particularly important for pharmaceutical applications where stereochemistry plays a critical role.
In terms of applications, this compound has shown promise in several areas. In drug design, it serves as a valuable intermediate for constructing bioactive molecules with specific pharmacological profiles. Its ability to act as a chiral auxiliary in asymmetric synthesis has been extensively studied, contributing to the development of enantiomerically pure compounds. Additionally, the tert-butyl ester group makes this compound suitable for use in peptide coupling reactions, where it can act as a protecting group for carboxylic acids.
Recent research has also focused on the biological evaluation of this compound. In vitro studies have demonstrated its potential as an inhibitor of certain enzymes involved in disease pathways. For example, its ability to modulate kinase activity makes it a candidate for anti-cancer drug development. Furthermore, computational studies using molecular docking have provided insights into its binding modes with target proteins, aiding in the rational design of more potent analogs.
The chemical stability and solubility properties of tert-butyl 4-amino(1,2-thiazol-3-yl)methyl-4-hydroxypiperidine-1-carboxylate are critical factors influencing its suitability for various applications. Studies have shown that the tert-butyl group enhances lipophilicity, which can improve membrane permeability in drug delivery systems. However, this also necessitates careful consideration of toxicity profiles during preclinical testing.
In conclusion, tert-butyl 4-amino(1,2-thiazol-3-yl)methyl-4-hydroxypiperidine-1-carboxylate represents a versatile building block in organic synthesis with diverse applications across chemistry and pharmacology. Its unique structure and functional groups make it an attractive candidate for further research and development. As ongoing studies continue to uncover its full potential, this compound is poised to play a significant role in advancing innovative solutions in these fields.
2171772-00-0 (tert-butyl 4-amino(1,2-thiazol-3-yl)methyl-4-hydroxypiperidine-1-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)